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For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a detailed, generalized protocol for the setup and priming of a
hemodialyzer featuring a Hemophan membrane. Hemophan is a modified cellulosic
membrane known for its improved biocompatibility compared to conventional cuprophane
membranes.[1][2] Proper setup and priming are critical to ensure patient safety, dialyzer
efficacy, and the integrity of experimental results in a research setting.

Disclaimer: This document provides a general protocol. Users must always refer to and strictly
follow the specific instructions for use (IFU) provided by the manufacturer of both the dialyzer
and the hemodialysis machine.

Technical Specifications

Quantitative data for a specific Hemophan dialyzer model can be found in the manufacturer's
documentation. The following table provides an illustrative example of performance
characteristics for a low-flux, modified cellulose dialyzer.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1166102?utm_src=pdf-interest
https://www.benchchem.com/product/b1166102?utm_src=pdf-body
https://www.benchchem.com/product/b1166102?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8711594/
https://www.researchgate.net/publication/372514532_Comprehensive_Study_of_Cellulosic_and_Synthetic_Membranes_for_Dialyzer/fulltext/64bb5fddc41fb852dd8ef6e4/Comprehensive-Study-of-Cellulosic-and-Synthetic-Membranes-for-Dialyzer.pdf
https://www.benchchem.com/product/b1166102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value Units

Membrane Material

Hemophan (Modified

Cellulose)
Surface Area 15 m2
Priming Volume 85 mL
Ultrafiltration Coefficient (KUF) 8.5 mL/hr/mmHg
Clearance: Urea
(Qb=200mL/min, 185 mL/min
Qd=500mL/min)
Clearance: Creatinine
(Qb=200mL/min, 170 mL/min
Qd=500mL/min)
Clearance: Phosphate
(Qb=200mL/min, 145 mL/min
Qd=500mL/min)
Clearance: Vitamin B12
(Qb=200mL/min, 85 mL/min

Qd=500mL/min)

Note: The data in this table is for illustrative purposes and may not represent the exact

specifications of a particular Hemophan dialyzer model.

Experimental Protocols

Materials Required

 Hemophan dialyzer

 Sterile bloodlines (arterial and venous)

e Sterile priming solution (e.g., 1000 mL 0.9% sodium chloride)

e Heparin (as per experimental protocol)
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e Hemodialysis machine
» Sterile gloves and personal protective equipment (PPE)

o Waste container

Dialyzer Inspection and Preparation

 Inspect Packaging: Carefully inspect the sterile packaging of the dialyzer and bloodlines for

any signs of damage or compromise to sterility. Do not use if the packaging is damaged.

» Verify Dialyzer: Confirm that the dialyzer is the correct model (Hemophan membrane) and

within its expiration date.

o Gather Materials: Aseptically gather all necessary materials for the procedure.

Experimental Workflow: Setup and Priming

Click to download full resolution via product page

Caption: Experimental workflow for Hemophan dialyzer setup and priming.

Detailed Priming Protocol

¢ Mount the Dialyzer: Securely mount the Hemophan dialyzer onto the holder of the

hemodialysis machine in a vertical position, with the arterial (red) end down and the venous

(blue) end up.
e Connect Bloodlines:

o Aseptically connect the arterial bloodline to the arterial port of the dialyzer.
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o Connect the venous bloodline to the venous port of the dialyzer.

o Thread the arterial and venous lines through the appropriate guides and clamps on the
hemodialysis machine.

o Prepare Priming Solution: Spike the bag of sterile 0.9% sodium chloride with the appropriate
line from the bloodline set.

e Initiate Priming:

[e]

Ensure all clamps are open between the saline bag and the dialyzer.

o

Turn on the blood pump and set the flow rate to a low setting, typically 100-150 mL/min.

[¢]

Allow the saline to displace the air in the arterial line, flowing up through the dialyzer, and
then into the venous line.

[¢]

Gently tap the dialyzer to dislodge any trapped air bubbles and ensure they are flushed
out.

e Recirculation:

o Once the entire extracorporeal circuit is filled with saline and free of air, connect the
patient ends of the arterial and venous lines to create a closed loop for recirculation.

o Increase the blood pump speed to 200-300 mL/min and recirculate the saline for a
minimum of 5-10 minutes. This ensures complete rinsing of any residual manufacturing
materials.

e Prime Dialysate Compartment:
o Connect the dialysate lines to the dialysate ports on the dialyzer.

o Initiate dialysate flow as per the hemodialysis machine's instructions to prime the dialysate
compartment.

 Final Inspection:
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o Thoroughly inspect the entire circuit for any remaining air bubbles. Remove any air as per
the machine's operating manual.

o The dialyzer is now primed and ready for the initiation of the experimental procedure.

Signaling Pathways and Logical Relationships

The setup and priming of a Hemophan dialyzer follows a logical sequence of events designed
to ensure sterility, remove air and residual substances, and prepare the extracorporeal circuit
for connection to the experimental model. The following diagram illustrates the key logical
relationships in this process.

Controlled Priming Flow Aseptic Technique
Complete Air Removal ( Maintain Sterility )

Thorough Rinsing System Safety

Prerequisite

Dialyzer Efficacy

Click to download full resolution via product page

Caption: Logical relationships for ensuring a safe and effective dialyzer setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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